molecular formula C10H9IS B8687699 3-(2-Iodoethyl)-1-benzothiophene CAS No. 821787-20-6

3-(2-Iodoethyl)-1-benzothiophene

Cat. No.: B8687699
CAS No.: 821787-20-6
M. Wt: 288.15 g/mol
InChI Key: BSJACZAGTCMUOE-UHFFFAOYSA-N
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Description

3-(2-Iodoethyl)-1-benzothiophene is a useful research compound. Its molecular formula is C10H9IS and its molecular weight is 288.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

821787-20-6

Molecular Formula

C10H9IS

Molecular Weight

288.15 g/mol

IUPAC Name

3-(2-iodoethyl)-1-benzothiophene

InChI

InChI=1S/C10H9IS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7H,5-6H2

InChI Key

BSJACZAGTCMUOE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CS2)CCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(1-benzothiophene-3-yl)ethanol (890 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was extracted with chloroform, washed well with 5% Na2S2O3 solution and the organic layer was dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, namely 2-(1-benzothiophene-3-yl)ethyl iodide, was obtained as brown liquid. Yield: 1.2 g (85%); 285 (M+H).
Quantity
890 mg
Type
reactant
Reaction Step One
Quantity
1.572 g
Type
reactant
Reaction Step One
Quantity
1.518 g
Type
reactant
Reaction Step One
Quantity
408 mg
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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